Cas no 1579984-19-2 (MOF-808(Zr))

• Product Name: MOF-808(Zr)
• CAS No: 1579984-19-2
• MF: C₂₄H₁₂O₃₂Zr₆
• MW: 1359.68
• CID: 4482859
• PubChem ID: 163323461
• Update Time: 2025-06-07

MOF-808(Zr) Chemical and Physical Properties

Names and Identifiers

• I3-hydroxytetra-
• MOF-808(Zr)
• EO inverted exclamation marka)]tetra-
• EO inverted exclamation marka1]]hexakis[
• EO1:
• 1579984-19-2
• CS-0379144
• Bis[
• I-(formato-
• G73258
• I-[1,3,5-benzenetricarboxylato(3-)-
• EO:
• I3-oxohexazirconium

• Inchi： InChI=1S/2C9H6O6.6CH2O2.4H2O.4O.6Zr/c2*10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;6*2-1-3;;;;;;;;;;;;;;/h2*1-3H,(H,10,11)(H,12,13)(H,14,15);6*1H,(H,2,3);4*1H2;;;;;;;;;;/q;;;;;;;;;;;;4*-2;6*+4/p-16
• InChI Key： PSMVYQIDPMJNQP-UHFFFAOYSA-A
• SMILES： C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].C1=C(C=C(C=C1C(=O)[O-])C(=O)[O-])C(=O)[O-].C(=O)[O-].C(=O)[O-].C(=O)[O-].C(=O)[O-].C(=O)[O-].C(=O)[O-].[OH-].[OH-].[OH-].[OH-].[O-2].[O-2].[O-2].[O-2].[Zr+4].[Zr+4].[Zr+4].[Zr+4].[Zr+4].[Zr+4]

Computed Properties

• Exact Mass: 1361.392611g/mol
• Monoisotopic Mass: 1355.390661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 62
• Rotatable Bond Count: 2
• Complexity: 860
• Covalently-Bonded Unit Count: 22
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 490Ų

Additional information on MOF-808(Zr)

Professional Introduction to Compound CAS No. 1579984-19-2 and Product Name: MOF-808(Zr)

The compound with the CAS number 1579984-19-2 and the product name MOF-808(Zr) represents a cutting-edge material in the field of chemical biology and pharmaceutical research. MOFs, or Metal-Organic Frameworks, are a class of porous materials composed of metal ions or clusters coordinated with organic ligands to form one-, two-, or three-dimensional structures. These materials have garnered significant attention due to their exceptional surface areas, tunable pore sizes, and diverse applications in gas storage, separation, catalysis, and drug delivery systems.

In recent years, the development of MOF-808(Zr) has been a focal point for researchers seeking to exploit its unique structural and chemical properties. This particular MOF is constructed from zirconium(IV) nodes and benzene dicarboxylate (BDC) ligands, forming a highly stable and crystalline structure. The high stability of MOF-808(Zr) is attributed to the robust Zr-O coordination bonds, which make it resistant to thermal and chemical degradation. This stability is crucial for its application in harsh environments where other MOFs might fail.

The exceptional porosity of MOF-808(Zr) makes it an ideal candidate for gas storage applications. Studies have demonstrated that this MOF can adsorb large quantities of gases such as carbon dioxide, methane, and hydrogen at ambient temperatures and pressures. This capability is particularly relevant in the context of renewable energy storage and carbon capture technologies. The ability to store hydrogen efficiently is also of great interest for developing clean energy solutions that could reduce reliance on fossil fuels.

Beyond gas storage, MOF-808(Zr) has shown promise in the field of pharmaceuticals as a drug delivery vehicle. The precise control over pore size and chemistry allows for the encapsulation of therapeutic molecules within the MOF framework. This can enhance drug solubility, improve bioavailability, and enable controlled release profiles. Recent research has explored the use of MOF-808(Zr) for delivering anticancer agents, where the MOF's ability to target specific sites within the body could lead to more effective treatments with fewer side effects.

The versatility of MOF-808(Zr) extends to catalysis as well. Its open metal sites can be functionalized to act as catalysts for various organic transformations. For instance, studies have shown that MOF-808(Zr) can be used in cross-coupling reactions, which are fundamental to constructing complex organic molecules used in pharmaceuticals and agrochemicals. The ability to tune the catalytic properties by modifying the ligands or metal nodes makes this MOF a highly adaptable platform for synthetic chemistry.

One of the most exciting applications of MOF-808(Zr) is in environmental remediation. The high surface area and porosity allow it to adsorb pollutants such as organic dyes, heavy metals, and volatile organic compounds (VOCs) from water and air. For example, researchers have demonstrated its effectiveness in removing atrazine, a common herbicide, from aqueous solutions. This capability is particularly important as industries seek sustainable methods to treat wastewater and reduce environmental contamination.

The synthesis of MOF-808(Zr) typically involves solvothermal methods where zirconium chloride reacts with benzene dicarboxylic acid in a high-pressure vessel at elevated temperatures. This process ensures the formation of highly crystalline particles with uniform pore sizes. Recent advancements in synthetic techniques have improved the yield and purity of MOF-808(Zr), making it more accessible for industrial applications. These improvements are critical for scaling up production while maintaining the material's desirable properties.

In conclusion, MOF-808(Zr) represents a remarkable achievement in materials science with far-reaching implications for chemical biology and pharmaceutical development. Its stability, porosity, and tunability make it an invaluable material for gas storage, drug delivery, catalysis, and environmental remediation. As research continues to uncover new applications for this MOF, its significance in addressing global challenges such as energy storage and pollution control will only grow.